Cas no 141039-00-1 (Thymidine,3'-deoxy-3'-(methylamino)- (9CI))

• Product Name: Thymidine,3'-deoxy-3'-(methylamino)- (9CI)
• CAS No: 141039-00-1
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 191075
• PubChem ID: 3035713
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3'-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3'-(methylamino)- (9CI)
• 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-(methylamino)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3'-Deoxy-3'-(methylamino)thymidine
• 3'-Methylamino-2',3'-dideoxyribosylthymine
• Ddt(3'nhme)
• Thymidine, 3'-deoxy-3'-(methylamino)-
• 3/'-Methylamino-2/',3/'-dideoxyribosylthymine
• DTXSID10161535
• 141039-00-1

• Inchi： 1S/C11H17N3O4/c1-6-4-14(11(17)13-10(6)16)9-3-7(12-2)8(5-15)18-9/h4,7-9,12,15H,3,5H2,1-2H3,(H,13,16,17)/t7-,8+,9+/m0/s1
• InChI Key： LDZKBUFNIZADPS-DJLDLDEBSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)NC)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 255.12201
• Monoisotopic Mass: 255.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.35
• Refractive Index: 1.588
• PSA: 90.9